Cas no 2518299-32-4 (AMG-548 dihydrochloride)

• Product Name: AMG-548 dihydrochloride
• CAS No: 2518299-32-4
• MF: C₂₉H₂₉Cl₂N₅O
• MW: 534.479464292526
• CID: 6780642
• PubChem ID: 154805953
• Update Time: 2025-05-23

AMG-548 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AMG-548 dihydrochloride
• G14307
• MS-29874
• 2518299-32-4
• AKOS040732421
• AMG-548 dihydrochloride (864249-60-5 free base)

• Inchi： 1S/C29H27N5O.2ClH/c1-34-28(35)26(24-12-11-21-9-5-6-10-23(21)18-24)27(22-13-15-31-16-14-22)33-29(34)32-19-25(30)17-20-7-3-2-4-8-20;;/h2-16,18,25H,17,19,30H2,1H3,(H,32,33);2*1H
• InChI Key： WQZUYJOJJJERDI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C(C2C=CC3C=CC=CC=3C=2)=C(C2C=CN=CC=2)N=C(N1C)NCC(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 533.1749160g/mol
• Monoisotopic Mass: 533.1749160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on AMG-548 dihydrochloride

AMG-548 Dihydrochloride: A Comprehensive Overview

AMG-548 dihydrochloride, also known by its CAS number CAS 2518299-32-4, is a compound of significant interest in the field of pharmacology and drug development. This compound has been extensively studied for its potential therapeutic applications, particularly in the realm of kinase inhibition. The research surrounding AMG-548 dihydrochloride has shed light on its mechanism of action, pharmacokinetics, and efficacy in preclinical models, making it a promising candidate for further exploration in clinical settings.

The development of AMG-548 dihydrochloride is rooted in the need for targeted therapies that can address complex biological pathways. Kinase inhibitors, such as those derived from AMG-548 dihydrochloride, play a critical role in modulating cellular signaling cascades that are often dysregulated in diseases like cancer. Recent studies have highlighted the ability of AMG-548 dihydrochloride to inhibit specific kinases with high precision, thereby reducing off-target effects and enhancing therapeutic potential.

In terms of its chemical structure, AMG-548 dihydrochloride is characterized by a unique arrangement of functional groups that contribute to its pharmacodynamic properties. The compound's ability to bind to its target kinases is influenced by its molecular weight, lipophilicity, and hydrogen bonding capacity. These attributes have been optimized through rigorous medicinal chemistry efforts, ensuring that AMG-548 dihydrochloride achieves optimal bioavailability and efficacy.

The pharmacokinetic profile of AMG-548 dihydrochloride has been thoroughly investigated, with studies demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for determining the optimal dosing regimen and route of administration for potential clinical use. Moreover, the compound's stability under various physiological conditions has been assessed, further supporting its suitability as a drug candidate.

AMG-548 dihydrochloride's therapeutic potential extends beyond kinase inhibition. Recent research has explored its role in modulating other critical cellular processes, such as apoptosis induction and angiogenesis inhibition. These multifaceted effects underscore the compound's versatility and suggest that it may find applications in treating a wide range of diseases beyond cancer.

In preclinical studies, AMG-548 dihydrochloride has demonstrated remarkable efficacy in inhibiting tumor growth and metastasis in animal models. These results have been corroborated by mechanistic studies that provide insights into the compound's molecular targets and downstream effects. The integration of these findings with advanced bioinformatics tools has further enhanced our understanding of how AMG-548 dihydrochloride interacts with cellular networks.

The development trajectory of AMG-548 dihydrochloride reflects the broader trend toward precision medicine and personalized treatment approaches. By leveraging cutting-edge technologies such as CRISPR-Cas9 and patient-derived xenograft models, researchers have been able to refine the compound's therapeutic profile and identify biomarkers predictive of response.

In conclusion, AMG-548 dihydrochloride, with its CAS number CAS 2518299-32-4, represents a significant advancement in the field of kinase inhibition. Its unique chemical properties, robust preclinical data, and promising therapeutic potential position it as a leading candidate for future clinical trials. As research continues to unfold, the full scope of applications for this compound will undoubtedly expand further.